hexanitrito-kappa(6)N-platinate(2-)

• Molecular Formula: N6O12Pt-6
• Molecular Weight: 471.12 g/mol
• IUPAC Name: platinum;hexanitrite
• InChI: InChI=1S/6HNO2.Pt/c6*2-1-3;/h6*(H,2,3);/p-6
• InChI Key: QBDXUNODONCGLR-UHFFFAOYSA-H
• Canonical SMILES: N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].[Pt]

Description

Hexanitroplatinate(2-) is a nitrometallate anion that consists of six nitro groups covalently bound to a central Pt(2-) species.

Scientific Research Applications

1. Chemotherapy Drug Mechanisms

Hexanitrito-kappa(6)N-platinate(2-), related to cisplatin, is significant in understanding chemotherapy drug mechanisms. Studies have shown that cisplatin, a chemotherapy drug, can cause hepatotoxicity (liver toxicity) but can be counteracted by certain substances (Kim et al., 2004). Another research indicates that cisplatin affects nuclear factor-kappa B (NF-κB) proteins' affinity to DNA, influencing cancer cell response to this drug (Kašpárková et al., 2014).

2. Cellular and Biochemical Mechanisms

Cisplatin’s impact on cellular mechanisms, including oxidative injury and apoptosis pathways, is crucial for understanding hexanitrito-kappa(6)N-platinate(2-) related compounds. For instance, cisplatin-induced oxidative injury in rat liver can be modulated through PPAR-γ and MAPK pathways (Mansour et al., 2017). Also, cisplatin interacts with certain amino acids like cysteine and methionine, which has implications for understanding its biochemical interactions (Zimmermann et al., 2009).

3. Resistance and Toxicity Mechanisms

Understanding the resistance and toxicity mechanisms of cisplatin and related compounds like hexanitrito-kappa(6)N-platinate(2-) is vital. Research shows various adaptations in cellular processes that lead to resistance to platinating agents (Rabik & Dolan, 2007). This includes changes in drug uptake, inactivation by antioxidants, and increased DNA repair mechanisms.